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Compound Name: 1,2-Dimethylcyclohexanol

CAS No.: 1333-45-5

Cat. No.: B073200

Get Quote

Executive Summary
1,2-Dimethylcyclohexan-1-ol represents a unique class of tertiary cyclic alcohols where the

presence of a vicinal methyl group (at C2) significantly alters reactivity compared to the simpler

1-methylcyclohexanol.

Reactivity Status:Enhanced. It exhibits faster solvolysis and dehydration rates than 1-

methylcyclohexanol due to "steric acceleration" (relief of ground-state strain upon ionization).

Selectivity:High. Acid-catalyzed dehydration yields a thermodynamically favored

tetrasubstituted alkene (1,2-dimethylcyclohexene), offering superior Zaitsev selectivity

compared to trisubstituted products from other tertiary cyclohexanols.

Key Differentiator: The C2-methyl group introduces critical conformational constraints

(gauche interactions) that destabilize the ground state, lowering the activation energy for

carbocation formation.
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Structural & Conformational Analysis
Understanding the starting material's stereochemistry is a prerequisite for predicting reaction

rates. 1,2-Dimethylcyclohexan-1-ol exists as cis and trans diastereomers.

Isomer
Conformation
(Chair)

Stability Analysis
Reactivity
Implication

Trans-1,2-Dimethyl Diequatorial (e,e)

Most stable.[1]

Methyls are anti-

periplanar or gauche

depending on ring

index, but generally

minimizes 1,3-diaxial

interactions.

Slower reacting than

cis due to ground-

state stability (Deep

potential energy well).

Cis-1,2-Dimethyl Axial-Equatorial (a,e)

Less stable.

Unavoidable 1,3-

diaxial interaction (if

Me is axial) or gauche

interaction between

Me-Me.[2]

Fastest Reacting.

High ground-state

energy ("Steric

Acceleration") drives

rapid ionization to the

planar carbocation.

Conformational Energy Diagram (DOT Visualization)
The following diagram illustrates the energy landscape and the relief of strain upon ionization.
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Figure 1: Steric acceleration model showing the lower activation barrier for the strained cis-

isomer.
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Reactivity Profile: Acid-Catalyzed Dehydration
The dehydration of 1,2-dimethylcyclohexanol is the standard benchmark for evaluating

elimination regioselectivity in cyclic systems.

Mechanism: E1 Elimination
Unlike secondary alcohols, this tertiary alcohol dehydrates exclusively via the E1 mechanism.

Protonation: Rapid equilibrium formation of the alkyloxonium ion (

).

Ionization (Rate Determining Step): Loss of water to form the 1,2-dimethylcyclohexyl cation.

Note: The inductive effect of the

-methyl group at C2 stabilizes this cation more than in 1-methylcyclohexanol.

Deprotonation: Removal of a

-proton.

Product Distribution & Selectivity
The reaction is governed by thermodynamic control (Zaitsev's Rule), favoring the most

substituted alkene.[3]

Pathway
Proton
Removed

Product
Formed

Substitution Yield Estimate

Path A (Major) from C2

1,2-

Dimethylcyclohe

xene

Tetrasubstituted >85%

Path B (Minor) from C6

1,6-

Dimethylcyclohe

xene

Trisubstituted ~10-15%

Path C (Trace) from C1-Me Exocyclic Alkene Disubstituted <1%
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Comparison with 1-Methylcyclohexanol:

1-Methylcyclohexanol yields a trisubstituted alkene (1-methylcyclohexene).

1,2-Dimethylcyclohexanol yields a tetrasubstituted alkene.

Conclusion: The 1,2-dimethyl isomer provides a stronger thermodynamic driving force

toward the major product.

Reaction Pathway Diagram
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Figure 2: E1 Elimination pathways showing the dominance of the tetrasubstituted alkene.

Experimental Protocol: Dehydration
Self-validating protocol for synthesizing 1,2-dimethylcyclohexene.
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Reagents:

1,2-Dimethylcyclohexanol (10 mmol, ~1.28 g)

Phosphoric Acid (85%, 1.0 mL) - Preferred over H2SO4 to minimize oxidation/charring.

Procedure:

Setup: Equip a 10 mL round-bottom flask with a magnetic stir bar and a fractional distillation

column (Vigreux). Connect to a Hickman still or condenser.[3]

Reaction: Add alcohol and phosphoric acid. Heat the mixture in a sand bath to ~110°C.

Distillation: The product (alkene) and water will co-distill (azeotrope) as they form.

Validation Point: The boiling point of the product (~135-136°C) is lower than the alcohol

(~168°C). However, the azeotrope boils lower (<100°C). Collect distillate until reaction

residue darkens or temperature spikes.

Workup: Wash the distillate with 5% NaHCO3 (neutralize acid) and brine. Dry over

anhydrous MgSO4.

Analysis: Analyze via GC-MS.

Expected Result: Major peak (Retention Time X) corresponds to 1,2-dimethylcyclohexene

(m/z 110). Minor peak corresponds to 1,6-isomer.

Comparative Data Table
This table summarizes the reactivity relative to standard tertiary alcohols.
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Property
1,2-
Dimethylcyclohexa
nol

1-
Methylcyclohexano
l

t-Butanol

Class
Cyclic, Tertiary, Vic-

Substituted
Cyclic, Tertiary Acyclic, Tertiary

Relative Dehydration

Rate

Fastest (Steric

Acceleration)
Fast Moderate

Major Product Stability
Tetrasubstituted (Most

Stable)
Trisubstituted

Disubstituted

(Isobutylene)

Oxidation Resistance
High (No reaction w/

Jones Reagent)
High High

Steric Strain (Ground

State)

High (Gauche

interactions)
Moderate Low
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

